Cas no 1105208-72-7 (1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1105208-72-7
• MF: C₁₇H₂₃N₃O₃S₂
• MW: 381.512821435928
• CID: 6076290
• PubChem ID: 30864229
• Update Time: 2025-06-14

1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine
• 2-[1-(4-ethoxyphenyl)sulfonylpiperidin-4-yl]-5-ethyl-1,3,4-thiadiazole
• AKOS024511360
• F5497-0022
• 1105208-72-7
• 2-(1-((4-ethoxyphenyl)sulfonyl)piperidin-4-yl)-5-ethyl-1,3,4-thiadiazole
• VU0645454-1

• Inchi： 1S/C17H23N3O3S2/c1-3-16-18-19-17(24-16)13-9-11-20(12-10-13)25(21,22)15-7-5-14(6-8-15)23-4-2/h5-8,13H,3-4,9-12H2,1-2H3
• InChI Key： MONZHJFWTXAIBB-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1CCN(S(C2=CC=C(OCC)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 381.11808395g/mol
• Monoisotopic Mass: 381.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine

Comprehensive Overview of 1-(4-Ethoxybenzenesulfonyl)-4-(5-Ethyl-1,3,4-Thiadiazol-2-yl)Piperidine (CAS No. 1105208-72-7)

The compound 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1105208-72-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate architecture, combining a piperidine core with ethoxybenzenesulfonyl and ethyl-thiadiazole moieties. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in this compound is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of inflammatory diseases and metabolic disorders. The thiadiazole ring, a prominent feature of this molecule, is known for its bioisosteric properties, often mimicking carboxylic acids or amides in drug design. This characteristic enhances the compound's ability to bind to biological targets, making it a valuable scaffold for further modifications.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for chronic conditions. 1-(4-Ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine has emerged as a subject of interest due to its potential to address these unmet medical needs. Its sulfonyl group, for instance, is often associated with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are critical factors in drug development.

The synthesis of this compound involves multi-step organic reactions, highlighting the importance of precise chemical manipulation and purification techniques. Advanced analytical methods, including NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity. These rigorous quality control measures ensure that the compound meets the standards required for research and potential clinical applications.

From an industrial perspective, CAS No. 1105208-72-7 represents a niche but growing segment of the fine chemicals market. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and pharmaceutical projects. Its versatility as a building block for further derivatization makes it a valuable asset in the toolkit of synthetic chemists.

Environmental and safety considerations are also paramount when working with such compounds. While 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

Looking ahead, the future of this compound appears promising. With ongoing advancements in computational chemistry and structure-activity relationship (SAR) studies, researchers are better equipped to explore its full potential. Whether as a lead compound for new therapeutics or as a tool for probing biological mechanisms, CAS No. 1105208-72-7 is poised to make significant contributions to science and medicine.

In conclusion, 1-(4-ethoxybenzenesulfonyl)-4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidine stands as a testament to the ingenuity of modern chemical synthesis and its applications in addressing complex biological challenges. Its unique structure and functional diversity ensure that it will remain a focal point of research for years to come.